Cas no 2228605-02-3 (2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228605-02-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5999095
• PubChem ID: 165619634
• Update Time: 2025-05-25

2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2228605-02-3
• EN300-1860406

• Inchi： 1S/C13H12N2O2/c16-13(17)10-6-9(10)11-7-14-15-12(11)8-4-2-1-3-5-8/h1-5,7,9-10H,6H2,(H,14,15)(H,16,17)
• InChI Key： SCJOXUZXFJBDHQ-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=NNC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound 2-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, identified by the CAS number CAS No. 2228605-02-3, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring and a cyclopropane ring, making it a subject of interest for researchers exploring novel chemical frameworks.

The synthesis of this compound has been optimized in recent studies, with researchers employing advanced methodologies to achieve high yields and purity. The incorporation of the phenyl group into the pyrazole ring enhances the molecule's aromaticity, contributing to its stability and reactivity. This feature makes it a promising candidate for applications in drug design, where aromaticity plays a crucial role in molecular interactions.

Recent research has highlighted the potential of this compound in the field of materials science. Its cyclopropane ring introduces strain into the molecule, which can be exploited to create materials with unique mechanical properties. For instance, studies have shown that polymers incorporating this compound exhibit enhanced flexibility and durability under stress, making them suitable for use in high-performance applications such as aerospace and automotive industries.

In addition to its structural advantages, this compound has also been explored for its biological activity. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory properties, suggesting its potential as a lead compound in the development of new therapeutic agents. Researchers are currently investigating its mechanism of action and exploring ways to optimize its bioavailability for clinical use.

The versatility of this compound is further underscored by its ability to participate in various chemical reactions. Its carboxylic acid group enables it to undergo esterification and amidation reactions, facilitating its integration into larger molecular frameworks. This property has been leveraged in the synthesis of complex molecules with tailored functionalities, opening new avenues for innovation in organic chemistry.

As research on this compound continues to advance, it is expected to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing challenges across diverse disciplines. With ongoing advancements in synthetic methodologies and application development, the future of this compound looks promising indeed.